Cas no 1195944-92-3 (3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester)

• Product Name: 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester
• CAS No: 1195944-92-3
• MF: C₁₇H₁₇BrO₄
• MW: 365.218484640121
• MDL: MFCD32067028
• CID: 4785683
• Update Time: 2025-06-14

3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester
• 3-[2-(3-Bromophenyl)-ethoxy]-4-methoxybenzoic acid methyl ester
• methyl 3-[2-(3-bromophenyl)ethoxy]-4-methoxybenzoate

• MDL： MFCD32067028
• Inchi： 1S/C17H17BrO4/c1-20-15-7-6-13(17(19)21-2)11-16(15)22-9-8-12-4-3-5-14(18)10-12/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： XUIOFFFOOFCDDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCOC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 350
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8

Additional information on 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester

Comprehensive Overview of 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester (CAS No. 1195944-92-3)

3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique molecular structure, featuring a bromo-phenyl group and a methoxy-benzoic acid methyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1195944-92-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester has surged due to its role in high-throughput screening and medicinal chemistry. Its structure-activity relationship (SAR) studies are frequently cited in peer-reviewed journals, highlighting its relevance in optimizing lead compounds. The compound's ethoxy linker and methoxy substituents contribute to its solubility and bioavailability, making it a preferred choice for in vitro and in vivo studies. Laboratories worldwide prioritize its use in targeted drug delivery systems, aligning with the growing trend of personalized medicine.

The synthesis of CAS No. 1195944-92-3 involves multi-step organic reactions, including esterification and etherification, which are meticulously optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its chemical integrity. This rigorous quality control ensures compliance with Good Manufacturing Practices (GMP), a critical factor for pharmaceutical-grade applications. The compound's stability under various pH conditions further enhances its utility in formulation development, addressing challenges like drug degradation.

From an industrial perspective, 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production. These advancements resonate with the ESG (Environmental, Social, and Governance) goals of modern enterprises, attracting attention from investors and regulatory bodies alike. Additionally, its compatibility with continuous flow chemistry systems underscores its adaptability to cutting-edge manufacturing technologies.

In the realm of intellectual property, patents involving CAS No. 1195944-92-3 frequently cite its derivatives for therapeutic applications. For instance, modifications to its benzoic acid core have yielded compounds with enhanced bioactivity against metabolic disorders. This aligns with the rising global focus on non-communicable diseases (NCDs), such as diabetes and obesity, where novel chemical entities are in high demand. The compound's versatility also extends to material science, where it serves as a precursor for functional polymers and liquid crystals.

For researchers seeking reliable sources of 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester, vendor selection is paramount. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring transparency and regulatory compliance. Online platforms like SciFinder and Reaxys offer detailed property data, aiding in experimental design. As the scientific community increasingly adopts AI-driven drug discovery, the integration of such compounds into machine learning models promises accelerated innovation in life sciences.

In conclusion, 3-[2-(3-Bromo-phenyl)-ethoxy]-4-methoxy-benzoic acid methyl ester (CAS No. 1195944-92-3) exemplifies the intersection of chemistry and biotechnology. Its multifaceted applications, from drug development to advanced materials, underscore its importance in contemporary research. As industries prioritize sustainability and efficiency, this compound will undoubtedly remain a cornerstone of scientific progress.